Cas no 1020253-10-4 (5-tert-Butyl-3-p-tolyl-1,2,4-oxadiazole)

• Product Name: 5-tert-Butyl-3-p-tolyl-1,2,4-oxadiazole
• CAS No: 1020253-10-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD02310122
• CID: 857684
• PubChem ID: 46738714
• Update Time: 2025-09-27

5-tert-Butyl-3-p-tolyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl-3-p-tolyl-1,2,4-oxadiazole
• 5-tert-butyl-3-(4-methylphenyl)-1,2,4-oxadiazole
• DTXSID80674369
• DB-368826
• AKOS015838105
• MFCD02310122
• 1,2,4-Oxadiazole, 5-(1,1-dimethylethyl)-3-(4-methylphenyl)-
• CS-0207939
• VQB25310
• 1020253-10-4
• BS-19175
• 5-tert-Butyl 3-p-tolyl-1,2,4-oxadiazole

• MDL： MFCD02310122
• Inchi： 1S/C13H16N2O/c1-9-5-7-10(8-6-9)11-14-12(16-15-11)13(2,3)4/h5-8H,1-4H3
• InChI Key： YYELJJHQDCFHIB-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 38.92000
• LogP: 3.34250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles